Cas no 50683-33-5 (3,4-Dihydro-1H-2-benzopyran-1-carbonyl chloride)

3,4-Dihydro-1H-2-benzopyran-1-carbonyl chloride structure
50683-33-5 structure
Product Name:3,4-Dihydro-1H-2-benzopyran-1-carbonyl chloride
CAS No:50683-33-5
MF:C10H9ClO2
MW:196.630262136459
CID:2829444
PubChem ID:12781278
Update Time:2025-04-21

3,4-Dihydro-1H-2-benzopyran-1-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

    • AKOS037655898
    • STR07082
    • DTXSID50509694
    • 3,4-Dihydro-1H-2-benzopyran-1-carbonyl chloride
    • SCHEMBL8970575
    • 50683-33-5
    • Inchi: 1S/C10H9ClO2/c11-10(12)9-8-4-2-1-3-7(8)5-6-13-9/h1-4,9H,5-6H2
    • InChI Key: TTXLXDJZJJGALT-UHFFFAOYSA-N
    • SMILES: ClC(C1C2C=CC=CC=2CCO1)=O

Computed Properties

  • Exact Mass: 196.0291072g/mol
  • Monoisotopic Mass: 196.0291072g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 26.3Ų
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